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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and technical specifications of 1-Tetradecanol-d29 (CAS No: 284474-78-8). This

deuterated analog of 1-Tetradecanol (myristyl alcohol) is a valuable tool in various research

and development applications, particularly as an internal standard in mass spectrometry-based

quantitative analysis.

Commercial Availability and Supplier Specifications
1-Tetradecanol-d29 is available from several specialized chemical suppliers. The products

offered typically vary in terms of isotopic purity, chemical purity, available quantities, and price.

Below is a comparative summary of offerings from prominent vendors.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Available
Quantities

MedChemEx

press

1-

Tetradecanol-

d29

284474-78-8

Not explicitly

stated,

inquire for

details

≥98% (by

GC)

10 mg, 50

mg, 100 mg

BOC

Sciences

1-

Tetradecanol-

d29

284474-78-8 98 atom % D
≥98% (by

CP)

Custom

synthesis

Cayman

Chemical

1-

Tetradecanol-

d29

284474-78-8

≥99%

deuterated

forms (d1-

d29)

≥98%
1 mg, 5 mg,

10 mg

Cambridge

Isotope

Laboratories,

Inc.

1-

Tetradecanol-

d29

284474-78-8

Not explicitly

stated,

inquire for

details

Not explicitly

stated

Inquire for

details

Toronto

Research

Chemicals

1-

Tetradecanol-

d29

284474-78-8

Not explicitly

stated,

inquire for

details

Not explicitly

stated

Inquire for

details

Note: The information in this table is based on publicly available data and may be subject to

change. It is highly recommended to contact the suppliers directly for the most current

specifications and pricing.

Synthesis of 1-Tetradecanol-d29
The synthesis of 1-Tetradecanol-d29 typically involves a two-step process starting from

myristic acid.

Myristic Acid Myristic Acid-d27/d29
 Deuteration Reduction

(e.g., LiAlD4, NaBD4) 1-Tetradecanol-d29
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Caption: General synthetic pathway for 1-Tetradecanol-d29.

The initial step is the deuteration of myristic acid. This can be achieved through various

methods, including catalytic H/D exchange reactions using deuterium gas (D2) or deuterium

oxide (D2O) in the presence of a suitable catalyst. The extent of deuteration can be controlled

to achieve the desired isotopic enrichment.

The second step is the reduction of the deuterated myristic acid to the corresponding alcohol,

1-Tetradecanol-d29. This is a standard organic transformation that can be accomplished using

various reducing agents, such as lithium aluminum deuteride (LiAlD4) or sodium borodeuteride

(NaBD4), to ensure the hydroxyl-bearing carbon is also deuterated.

Experimental Protocols: Use as an Internal Standard
1-Tetradecanol-d29 is primarily used as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). Its chemical properties are nearly identical to the

non-deuterated analyte, but its increased mass allows for its distinction and separate

quantification by the mass spectrometer.

General Workflow for Sample Analysis using a
Deuterated Internal Standard
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Caption: A typical experimental workflow for using 1-Tetradecanol-d29 as an internal standard.
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Key Experimental Considerations:
Spiking: A precise and known amount of 1-Tetradecanol-d29 is added to the sample at the

earliest stage of preparation. This allows it to undergo the same extraction, derivatization (if

any), and analysis steps as the endogenous 1-Tetradecanol, thereby correcting for any

losses or variations during the process.

Calibration Curve: A calibration curve is generated using known concentrations of the non-

deuterated 1-Tetradecanol standard, each spiked with the same amount of 1-Tetradecanol-
d29.

Quantification: The ratio of the peak area of the analyte (1-Tetradecanol) to the peak area of

the internal standard (1-Tetradecanol-d29) is plotted against the concentration of the

standards to create the calibration curve. The concentration of the analyte in the unknown

samples is then determined by interpolating their peak area ratios from this curve.

This technical guide provides a foundational understanding of the commercial landscape and

technical considerations for the use of 1-Tetradecanol-d29. For specific applications, it is

crucial to consult the detailed product specifications from the chosen supplier and to optimize

the experimental protocols accordingly.

To cite this document: BenchChem. [A Technical Guide to the Commercial Sources and
Availability of 1-Tetradecanol-d29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626932#commercial-sources-and-availability-of-1-
tetradecanol-d29]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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